4-[(E)-[4-[(2-chloro-6-fluorophenyl)methoxy]-3-methoxyphenyl]methylideneamino]-1H-1,2,4-triazole-5-thione

• IUPAC Name: 4-[(E)-[4-[(2-chloro-6-fluorophenyl)methoxy]-3-methoxyphenyl]methylideneamino]-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C17H14ClFN4O2S/c1-24-16-7-11(8-21-23-10-20-22-17(23)26)5-6-15(16)25-9-12-13(18)3-2-4-14(12)19/h2-8,10H,9H2,1H3,(H,22,26)/b21-8+
• InChI Key: ZQLNBEKCFYUGFM-ODCIPOBUSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C=NN2C=NNC2=S)OCC3=C(C=CC=C3Cl)F
• Isomeric SMILES: COC1=C(C=CC(=C1)/C=N/N2C=NNC2=S)OCC3=C(C=CC=C3Cl)F
• Molecular Formula: C17H14ClFN4O2S
• Molecular Weight: 392.8 g/mol

Description

4-[(E)-[4-[(2-chloro-6-fluorophenyl)methoxy]-3-methoxyphenyl]methylideneamino]-1H-1,2,4-triazole-5-thione is a useful research compound. Its molecular formula is C17H14ClFN4O2S and its molecular weight is 392.83. The purity is usually 95%.
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Scientific Research Applications

Material Science and Structural Analysis

1,2,4-Triazole derivatives have been synthesized and characterized, demonstrating significant intermolecular interactions and solvatomorphic behavior. Studies reveal different types of intermolecular interactions, including C–H⋯O, C–H⋯SC, C–H⋯π, C–H⋯X, π⋯π, and lp⋯π interactions, which are crucial for understanding the material's properties and potential applications in designing new materials with desired characteristics (Shukla et al., 2014).

Antimicrobial and Antifungal Activities

Several 1,2,4-triazole derivatives exhibit antimicrobial and antifungal activities. Novel Schiff bases, for instance, have been prepared as antifungal compounds, demonstrating varied in vitro antifungal activities against plant fungi. Some compounds were found to be more effective than the standard drug Fluconazole in certain tests, indicating their potential as new antifungal agents (Wu et al., 2019).

Corrosion Inhibition

The corrosion inhibition efficiency of 1,2,4-triazole derivatives on mild steel in acidic environments has been thoroughly investigated. These compounds demonstrate excellent inhibition efficiency, making them potential candidates for protecting metals against corrosion. The adsorption of these molecules on metal surfaces fits Langmuir's adsorption isotherm model, indicating a strong and efficient interaction with the metal surface (Bentiss et al., 2009).

Molecular Recognition

Specific 1,2,4-triazole derivatives have been identified as effective sensors for detecting toxic aromatic amines such as aniline. These compounds utilize multiple functional groups to form high-affinity complexes with target molecules, showcasing their potential as selective and sensitive chemical sensors (Kumar et al., 2011).